Cas no 2138244-79-6 (1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2138244-79-6
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 5603932
• PubChem ID: 165833887
• Update Time: 2025-11-01

1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138244-79-6
• 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1116333

• Inchi： 1S/C7H5N3O2S/c11-7(12)5-1-9-10(2-5)6-3-13-4-8-6/h1-4H,(H,11,12)
• InChI Key： HIYNAIWAKJGKQU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 195.01024758g/mol
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.2Ų

Additional information on 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138244-79-6)

1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138244-79-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid combines a pyrazole ring with a thiazole moiety, creating a unique scaffold that may contribute to its distinct chemical and biological properties.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5, which imparts significant electron-rich characteristics to the molecule. This electron density makes the pyrazole ring highly reactive and susceptible to various functionalization strategies, enabling the synthesis of a wide array of derivatives. The thiazole unit, on the other hand, introduces sulfur and nitrogen atoms into the structure, which can influence both the electronic distribution and the steric environment of the molecule. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid and biological receptors. Studies have shown that the combined presence of nitrogen-rich heterocycles like pyrazole and thiazole can enhance binding affinity to enzymes and receptors involved in various disease pathways. For instance, derivatives of this class have been investigated for their potential roles in inhibiting kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In particular, the carboxylic acid group at the 4-position of the pyrazole ring in 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid provides a site for further derivatization, allowing for the introduction of additional functional groups that can fine-tune pharmacological properties. This flexibility has led to its exploration as a building block in the synthesis of novel therapeutic agents. Researchers have utilized this compound to develop molecules with enhanced selectivity and reduced toxicity compared to existing drugs.

The synthesis of 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions that incorporate both pyrazole and thiazole moieties into a single framework. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to achieve the desired structure. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex heterocyclic systems like this one, providing efficient access to structurally diverse derivatives.

One area where 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid has shown promise is in the development of antimicrobial agents. The unique combination of heterocycles in its structure may confer activity against resistant bacterial strains by targeting essential metabolic pathways or disrupting bacterial cell wall synthesis. Preliminary studies have indicated that certain derivatives exhibit potent inhibitory effects on Gram-positive bacteria, making them attractive candidates for further development as novel antibiotics.

Furthermore, the potential application of 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid in anticancer therapy has also been explored. The ability of pyrazole-thiazole hybrids to interact with DNA-binding proteins and inhibit key enzymes involved in tumor growth has been demonstrated in vitro. These findings have spurred interest in developing small-molecule inhibitors based on this scaffold for clinical use. Preclinical studies are ongoing to evaluate the efficacy and safety profiles of these derivatives in animal models.

The chemical stability and solubility profile of 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid are also important considerations for its pharmaceutical applications. Modifications to improve solubility while maintaining biological activity have been investigated using structure-based drug design approaches. By optimizing physicochemical properties such as lipophilicity and solubility, researchers aim to enhance oral bioavailability and tissue distribution.

In conclusion, 1-(1,3-thiazol-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138244-79-6) represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities. The combination of pyrazole and thiazole moieties offers a versatile platform for designing molecules with therapeutic relevance across multiple disease areas. Continued research into synthetic methodologies and pharmacological evaluations will be crucial in realizing its full potential as a lead compound or intermediate for future drug development.